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Compound of Interest

Compound Name: 2-Azacyclononanone

Cat. No.: B145865

This guide provides essential safety and logistical information for the proper disposal of 2-
Azacyclononanone (also known as w-Octalactam), ensuring the safety of laboratory
personnel and environmental compliance. The following procedures are designed for
researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling or disposing of 2-Azacyclononanone, it is crucial to be aware of its hazards.
The compound is classified as causing skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3][4] It is also harmful if swallowed.[5] Adherence to proper personal
protective equipment (PPE) protocols is mandatory.

Required Personal Protective Equipment (PPE):
o Gloves: Wear chemical-impermeable and protective gloves.[3][6]

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.[7] Wear
eye/face protection as appropriate.[3]

o Body Protection: Alab coat or a complete suit protecting against chemicals is required.[7]

o Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved
respirator.[7]
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Step 1: Managing Spills and Accidental Releases

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate personnel from the immediate spill area. Ensure the area
is well-ventilated.[6]

¢ Avoid Dust Formation: Take measures to avoid the formation of dust from the solid material.
[6][7] Do not breathe in dust, vapors, or gas.[6]

o Containment: Prevent further spillage or leakage if it is safe to do so.[6] Do not allow the
chemical to enter drains, sewer systems, or waterways.[6][7]

o Clean-up: Carefully sweep or shovel the spilled material into a suitable, labeled, and closed
container for disposal.[7][8]

Step 2: Waste Disposal Procedure

Proper disposal of 2-Azacyclononanone waste is critical. Chemical waste generators are
responsible for classifying waste and ensuring disposal methods comply with all local, regional,
and national regulations.[8]

o Waste Classification: Determine if the 2-Azacyclononanone waste is classified as
hazardous according to your local, regional, and national regulations.[8]

e Segregation: Keep chemical waste segregated in a suitable, closed, and clearly labeled
container.

e Primary Disposal Methods:

o Licensed Chemical Destruction Plant: The recommended method is to send the waste to a
licensed chemical destruction plant.[6]

o Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to
manage emissions.[6]

o Prohibited Disposal Methods:
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o DO NOT discharge into sewer systems.[6]

o DO NOT contaminate water, foodstuffs, animal feed, or seeds with the chemical during
storage or disposal.[6]

Step 3: Disposal of Contaminated Packaging

Properly cleaned or disposed of packaging prevents accidental exposure and environmental
contamination.

 Remove Contents: Ensure the container is completely empty before disposal.[5]

» Decontamination: Containers can be triple-rinsed (or the equivalent) with a suitable solvent.
[6] The rinsate should be collected and disposed of as chemical waste.

» Disposal of Packaging:

o Recycling/Reconditioning: After proper rinsing, the container may be offered for recycling
or reconditioning.[6]

o Landfill: Alternatively, the packaging can be punctured to render it unusable for other
purposes and then disposed of in a landfill, in accordance with local regulations.[6]

Data Summary Table

The following table summarizes the key hazard and disposal information for 2-
Azacyclononanone.
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Category Information

) o 2-Azacyclononanone, w-Octalactam, w-
Chemical Identification
Caprylolactam[3]

H315: Causes skin irritation.[1][2][3][4]H319:
GHS Hazard Statements Causes serious eye irritation.[1][2][3][4]H335:
May cause respiratory irritation.[1][2][4]

Prevention:P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.P264: Wash
skin thoroughly after handling.[3]P280: Wear
protective gloves/protective clothing/eye
protection/face protection.

] [3]Response:P302+P352: IF ON SKIN: Wash

GHS Precautionary Statements )

with plenty of soap and water.[9]P304+P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

Removal to a licensed chemical destruction
Primary Disposal Route plant or controlled incineration with flue gas

scrubbing.[6]

Triple-rinse and offer for
Packaging Disposal recycling/reconditioning, or puncture and

dispose of as solid waste.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Azacyclononanone.
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Caption: Workflow for the safe disposal of 2-Azacyclononanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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